methyl 4-(2-{2,4-dioxo-3-[2-(thiophen-2-yl)ethyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2,4-dioxo-3-(2-thiophen-2-ylethyl)-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H19N3O5S2/c1-30-21(28)14-4-6-15(7-5-14)23-18(26)13-25-17-9-12-32-19(17)20(27)24(22(25)29)10-8-16-3-2-11-31-16/h2-7,9,11-12,19H,8,10,13H2,1H3/p+1
• InChI Key: ZKLUDQNQFXPDRX-UHFFFAOYSA-O
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C[N+]2=C3C=CSC3C(=O)N(C2=O)CCC4=CC=CS4
• Molecular Formula: C22H20N3O5S2+
• Molecular Weight: 470.5 g/mol

Description

The compound “methyl 4-(2-{2,4-dioxo-3-[2-(thiophen-2-yl)ethyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamido)benzoate” is a complex organic molecule. It has a molecular formula of C12H14N4O7S and an average mass of 358.327 Da.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, featuring a thieno[3,2-d]pyrimidin-1-yl moiety attached to a thiophen-2-yl group via an ethyl linker. It also contains a 2,4-dioxo-1,3-thiazolidin-3-yl group.

Physical And Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm^3, a molar refractivity of 78.7±0.3 cm^3, and a polar surface area of 166 Å^2. It also has 11 H bond acceptors, 1 H bond donor, and 9 freely rotating bonds.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The synthesis of pyrrole-3-carboxylic acid amides, such as our compound, is of significant interest due to their central role in successful drugs like Atorvastatin and Sunitinib. . Researchers can explore modifications of this scaffold to design novel drug candidates.

Antiviral and Antimicrobial Agents

The structurally related 4-oxo derivatives of pyrrole-3-carboxylic acids, including our compound, have shown antimalarial and HIV-1 protease inhibitory activities. .

Organic Synthesis and Cyclization Reactions

The compound’s unique structure allows for cyclization reactions. For instance, oxidative cyclization of β-enaminones has been studied, leading to pyrrolin-4-ones. .

Plant Hormone Analogues

Indole derivatives, such as our compound, have applications in plant biology. Indole-3-acetic acid (IAA) is a natural plant hormone derived from tryptophan. .

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, chemical reactions, mechanism of action, and potential biological activities. Given the broad range of activities exhibited by similar compounds, this compound could have potential applications in various areas of medicinal chemistry.